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Compound of Interest

Compound Name: Levamisole

Cat. No.: B15609044 Get Quote

Introduction
Levamisole is a synthetic imidazothiazole derivative widely utilized in cell culture applications

primarily for its potent and specific inhibition of alkaline phosphatase (AP) activity.[1][2] As a

reversible and uncompetitive inhibitor, Levamisole is particularly valuable in assays where

endogenous AP activity can interfere with experimental results, such as in

immunohistochemistry, in situ hybridization, and various reporter gene assays that use alkaline

phosphatase as a label.[3][4] It selectively inhibits most isoforms of alkaline phosphatase,

including tissue-nonspecific (liver, bone, kidney) and germ cell AP, while having minimal effect

on the intestinal and placental isoforms.[5][6] This selective inhibition allows for the reduction of

background signal, thereby enhancing the specificity and sensitivity of the assay.[7]

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the preparation, storage, and use of Levamisole stock solutions

in a cell culture setting.

Mechanism of Action: Alkaline Phosphatase
Inhibition
Levamisole functions as a reversible and uncompetitive inhibitor of alkaline phosphatase.[1]

This mode of inhibition is characterized by the inhibitor binding only to the enzyme-substrate

complex, effectively locking the substrate in the active site and preventing its conversion to
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product. This action reduces the catalytic activity of most AP isozymes.[5] A typical effective

concentration for the inhibition of endogenous AP activity is 1 mM.[7]
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Caption: Mechanism of uncompetitive inhibition of alkaline phosphatase by Levamisole.

Quantitative Data for Levamisole Hydrochloride
The following table summarizes the key quantitative properties of Levamisole hydrochloride,

which is the form typically used for preparing aqueous solutions.
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Property Value Citations

Molecular Formula C₁₁H₁₂N₂S · HCl [7][8]

Molecular Weight 240.75 g/mol [7][9][10]

Appearance
White to light yellow crystalline

powder
[7][10][11]

Solubility in Water
Freely soluble; up to 210

mg/mL at 20°C
[7][9][10][11]

Solubility in DMSO ~3 - 15.5 mg/mL [3][8]

Solubility in Ethanol ~11 - 12.5 mg/mL [3][8]

Experimental Protocol: Preparation of Levamisole
Stock Solution
This protocol details the steps for preparing a 100 mM aqueous stock solution of Levamisole
hydrochloride.

Materials
Levamisole hydrochloride powder (CAS: 16595-80-5)

Sterile, deionized, or distilled water (cell culture grade)

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringe

Vortex mixer

Calibrated balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure: 100 mM Aqueous Stock Solution
Calculate Required Mass:

To prepare 10 mL of a 100 mM stock solution, calculate the mass of Levamisole
hydrochloride needed.

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 240.75 g/mol = 0.24075 g

Therefore, weigh out approximately 241 mg of Levamisole hydrochloride powder.

Dissolution:

Using aseptic technique in a laminar flow hood, transfer the weighed Levamisole
hydrochloride powder into a sterile conical tube.

Add 8 mL of sterile water to the tube.

Vortex the solution until the powder is completely dissolved. The solution should be clear

and colorless. If needed, gently warm the solution or sonicate to aid dissolution.[3][7]

Once dissolved, add sterile water to bring the final volume to 10 mL.

Sterilization:

To ensure sterility for cell culture applications, filter the solution through a 0.22 µm syringe

filter into a new sterile conical tube.

Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 100 µL or 500 µL)

in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound.[7]

Store the aliquots at -20°C for long-term storage (stable for at least 6 months to a year).[3]

For short-term use, aqueous solutions can be stored at 4°C for up to 90 days.[7][12]
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Protect the solution from light as Levamisole is light-sensitive.[7]

Alternative Protocol: DMSO Stock Solution
For applications requiring an organic solvent, a stock solution in DMSO can be prepared. Note

that DMSO can have physiological effects on cells, so the final concentration in the culture

medium should be kept low (typically <0.5%).[8]

Follow the calculation step as above.

Dissolve the Levamisole hydrochloride powder in high-purity, anhydrous DMSO. Warming

and sonication may be required.[3]

Sterile filter the solution.

Aliquot and store at -20°C or -80°C.

Workflow for Stock Solution Preparation
The following diagram illustrates the workflow for preparing a sterile Levamisole stock solution.
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Caption: Workflow for preparing Levamisole stock solution.
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Quality Control
Visual Inspection: The final stock solution should be clear, without any precipitation or

particulate matter.

pH Measurement: An aqueous solution of Levamisole hydrochloride will be acidic. A 50

mg/mL solution typically has a pH between 3.0 and 4.5.[13]

Functional Assay: The inhibitory activity of the prepared stock solution can be confirmed

using a standard alkaline phosphatase activity assay with a known AP source.

Safety Precautions
Handle Levamisole hydrochloride powder in a chemical fume hood or with appropriate

containment to avoid inhalation.

Wear standard personal protective equipment (PPE), including a lab coat, gloves, and safety

glasses.[7]

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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